6-Fluoro-3-iodo-4-methyl-1H-indazole
Overview
Description
6-Fluoro-3-iodo-4-methyl-1H-indazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the family of indazole derivatives, which have been extensively studied for their various biological properties. In
Scientific Research Applications
6-Fluoro-3-iodo-4-methyl-1H-indazole has been studied for its potential applications in various scientific research areas. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against certain enzymes, making it a potential candidate for the development of new drugs. Additionally, this compound has been studied for its potential anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 6-Fluoro-3-iodo-4-methyl-1H-indazole is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Inhibition of these enzymes can lead to a reduction in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects
6-Fluoro-3-iodo-4-methyl-1H-indazole has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of COX-2 and PDE4, leading to a reduction in inflammation and cancer cell proliferation. Additionally, this compound has been shown to have a positive effect on the immune system, increasing the production of certain cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 6-Fluoro-3-iodo-4-methyl-1H-indazole in lab experiments is its high potency. This compound has been shown to exhibit potent inhibitory activity against certain enzymes, making it a valuable tool for studying their functions. Additionally, the synthesis of this compound is relatively simple, and the yield is typically high. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several potential future directions for the study of 6-Fluoro-3-iodo-4-methyl-1H-indazole. One area of interest is the development of new drugs based on this compound. The potent inhibitory activity of this compound against certain enzymes makes it a promising candidate for the development of new anti-inflammatory and anti-cancer drugs. Additionally, further studies are needed to determine the potential side effects and safe dosage of this compound. Finally, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate the pathways involved in its biological activity.
Conclusion
In conclusion, 6-Fluoro-3-iodo-4-methyl-1H-indazole is a chemical compound with significant potential in scientific research. Its high potency and potential applications in medicinal chemistry, anti-inflammatory, and anti-cancer research make it a valuable tool for studying various biological processes. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug development.
properties
IUPAC Name |
6-fluoro-3-iodo-4-methyl-2H-indazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FIN2/c1-4-2-5(9)3-6-7(4)8(10)12-11-6/h2-3H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCMPYIFLNVYAPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=NNC(=C12)I)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FIN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-3-iodo-4-methyl-1H-indazole | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
